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Compound of Interest |

Compound Name: 4-[Bis(trimethylsilyl)methyl]pyridine
CAS No.: 138761-45-2
Cat. No.: B166473

Get Quote

This guide provides a comprehensive technical overview of 4-
[bis(trimethylsilyl)methyl]pyridine, a sterically hindered pyridine derivative of significant
interest in modern organic and organometallic chemistry. This document is intended for
researchers, scientists, and professionals in drug development and fine chemical synthesis
who require a detailed understanding of this compound's properties, synthesis, and
applications.

Introduction and Significance

4-[bis(trimethylsilyl)methyl]pyridine, identified by its CAS number 138761-45-2, is a
specialty chemical characterized by the presence of a bulky bis(trimethylsilyl)methyl substituent
at the 4-position of the pyridine ring.[1][2] This unique structural feature imparts a combination
of steric hindrance and electronic properties that make it a valuable tool in several areas of
chemical synthesis.

The two trimethylsilyl (TMS) groups create a significant steric shield around the benzylic
position and, to a lesser extent, influence the accessibility of the pyridine nitrogen's lone pair.
This steric bulk is crucial for its application as a non-nucleophilic base and as a ligand in
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coordination chemistry, where it can be used to stabilize reactive metal centers or influence the
stereochemical outcome of catalytic reactions. The electron-donating nature of the silyl groups
also subtly modulates the basicity and reactivity of the pyridine ring. This guide will delve into
the essential physicochemical properties, a robust synthesis protocol, and the primary
applications that leverage these structural characteristics.

Physicochemical and Spectroscopic Data

Precise experimental data for 4-[bis(trimethylsilyl)methyl]pyridine is not widely published.
However, based on data from structurally related compounds and supplier information, the
following properties are provided.

Table 1: Physicochemical Properties of 4-[bis(trimethylsilyl)methyl]pyridine and Related
Compounds
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4- 4- 2-
[bis(trimethylsi Methylpyridine (Trimethylsilyl)
Property . . Source(s)
lyl)methyl]pyri  (for pyridine (for
dine comparison) comparison)
CAS Number 138761-45-2 108-89-4 13737-04-7 [1112113114]
Molecular , .
C12H23NSi2 CeH7N CsH13NSi [2]
Formula
Molecular Weight  237.5 g/mol 93.13 g/mol 151.28 g/mol [21[314]
Data not
available.
3 , , 47-49°C /5
Boiling Point Estimated >200 145 °C [31[4]
mmHg
°C at atm.
pressure.
Data not
) available. 0.957 g/mLat25 0.911 g/mL at 25
Density ) [31[4]
Estimated ~0.9 °C °C
g/mL.
Expected to be a
colorless to pale o Colorless to
Appearance o Colorless liquid o [31[4]
yellow liquid or brown liquid
low-melting solid.
Soluble in Insoluble in
common organic o _ water
Miscible with )
N solvents (THF, (hydrolytically
Solubility water and [31[4]

diethyl ether,
dichloromethane,

hexanes).

organic solvents.

stable under
neutral

conditions).

Spectroscopic Profile (Predicted)

While an experimental spectrum is not publicly available, the *H and 13C NMR spectra can be
reliably predicted based on analogous structures. The key diagnostic signals are the singlets
for the numerous trimethylsilyl protons and the unique methine proton situated between them.
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e 1H NMR (Predicted, CDCIs, 400 MHz):
o 6 ~8.4-8.5 ppm (d, 2H): Protons at the 2- and 6-positions of the pyridine ring.
o 0 ~6.9-7.0 ppm (d, 2H): Protons at the 3- and 5-positions of the pyridine ring.
o 0 ~2.1-2.2 ppm (s, 1H): The key methine proton of the -CH(SiMes)2 group.
o & ~0.0 ppm (s, 18H): Protons of the two trimethylsilyl (-Si(CHs)s3) groups.

e 13C NMR (Predicted, CDClIs, 101 MHz):

o O ~150 ppm: Carbons at the 2- and 6-positions of the pyridine ring.

[e]

0 ~149 ppm: Carbon at the 4-position of the pyridine ring.

[e]

0 ~124 ppm: Carbons at the 3- and 5-positions of the pyridine ring.

o

0 ~30-35 ppm: The methine carbon of the -CH(SiMes)2 group.

[¢]

0 ~1-2 ppm: Carbons of the trimethylsilyl (-Si(CHs)3) groups.

These predictions are supported by data from similar compounds. For instance, in 3,5-
bis(trimethylsilyl)-4-chloropyridine, the trimethylsilyl protons appear at d 0.20 ppm and the
pyridine protons at & 8.33 ppm.[5]

Synthesis Protocol: A Detailed Methodology

The synthesis of 4-[bis(trimethylsilyl)methyl]pyridine is typically achieved via the
deprotonation of 4-methylpyridine (y-picoline) followed by silylation. The following protocol is
adapted from a well-established procedure for the analogous 2-substituted isomer, providing a
robust and reliable method.[6]

Causality: The choice of a strong, non-nucleophilic base like n-Butyllithium (nBulLi) is critical. It
is sufficiently basic (pKa of butane ~50) to deprotonate the methyl group of 4-picoline (pKa
~35) but is sterically hindered enough to avoid significant addition to the pyridine ring,
especially at low temperatures. The subsequent reaction with two equivalents of
chlorotrimethylsilane (TMSCI) introduces the bulky silyl groups.
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Materials and Equipment

o Reagents: 4-Methylpyridine (y-picoline), n-Butyllithium (nBuLi, typically 2.5 M in hexanes),
Chlorotrimethylsilane (TMSCI), Anhydrous Tetrahydrofuran (THF), Saturated aqueous
sodium bicarbonate (NaHCOs3), Saturated aqueous sodium chloride (brine), Anhydrous
magnesium sulfate (MgSOa).

e Equipment: Schlenk line or glovebox for inert atmosphere, oven-dried glassware (round-
bottomed flask, addition funnel), magnetic stirrer, low-temperature bath (e.g., dry
ice/acetone), rotary evaporator, distillation apparatus.

Step-by-Step Procedure

Pure 4-[bis(trimethylsily)methyllpyridine

Click to download full resolution via product page
Caption: Synthesis workflow for 4-[bis(trimethylsilyl)methyl]pyridine.

e Preparation: To a dry 250 mL round-bottomed flask under an inert atmosphere (Argon or
Nitrogen), add 4-methylpyridine (1.0 eq) and anhydrous THF (to make a ~1 M solution).

o Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. To this, add n-
butyllithium (1.1 eq) dropwise via syringe over 30 minutes. A deep red or orange color
indicates the formation of the 4-picolyl anion. Stir the mixture at this temperature for 1 hour.

« First Silylation: Add chlorotrimethylsilane (1.1 eq) dropwise. The colored solution should
fade. Allow the mixture to stir at -78 °C for an additional hour.

e Second Deprotonation & Silylation: Add a second portion of n-butyllithium (1.1 eq) dropwise
at -78 °C. The deep color should reappear, indicating deprotonation at the same carbon.
After stirring for 1 hour, add a second portion of chlorotrimethylsilane (1.1 eq).
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» Warming: After the final addition, allow the reaction mixture to slowly warm to room
temperature and stir overnight.

o Workup: Carefully quench the reaction by slowly adding saturated aqueous NaHCOs solution
at 0 °C. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.
Filter the solution and concentrate under reduced pressure. The crude residue should be
purified by vacuum distillation to yield the final product.

Core Applications and Mechanistic Insights

The utility of 4-[bis(trimethylsilyl)methyl]pyridine stems from its role as a sterically
demanding ligand and a non-nucleophilic base.

Ligand in Organometallic Chemistry and Catalysis

The bulky bis(trimethylsilyl)methyl group makes this pyridine derivative an effective ligand for
stabilizing low-valent or coordinatively unsaturated metal centers. By occupying a large portion
of the metal's coordination sphere, it can prevent ligand dimerization, aggregation, or unwanted
side reactions.

Causality: In catalysis, this steric bulk is a powerful tool for influencing selectivity. For example,
in transition metal-catalyzed cross-coupling or hydrofunctionalization reactions, a bulky ligand
can control the approach of a substrate to the metal center, thereby directing the
regioselectivity or enantioselectivity of the transformation. It is particularly valuable in creating a
specific "ligand pocket" that favors the binding and reaction of substrates with a particular size
or shape. Silyl-substituted pyridines have been explored in the context of rhodium-catalyzed
reactions, where the ligand can influence the electronic and steric environment of the rhodium
center.[7]
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Ligand Properties

4-[bis(trimethylsilyl)ymethyl]pyridine

o-Donating Silyl Groups
Modulated Basicity

Large Steric Bulk
(SiMes groups)

Directs substrate approach

unes catalyst reactivity Basicity without nucleophilicity

Prevents aggregation

Shemical Applications

Control of Selectivity Bulky, Non-Nucleophilic
in Catalysis Proton Scavenger

Stabilization of Reactive
Metal Centers

Click to download full resolution via product page

Caption: Key properties and applications of the title compound.

Non-Nucleophilic Base

In many organic reactions, it is necessary to neutralize an acid byproduct without the base
interfering with electrophilic centers in the starting materials or products. The nitrogen atom of
4-[bis(trimethylsilyl)methyl]pyridine remains a reasonably strong base (its conjugate acid
pKa is expected to be slightly higher than that of pyridine itself). However, the steric hindrance
provided by the adjacent silyl groups severely restricts its ability to act as a nucleophile. This
makes it an excellent choice as a proton scavenger in sensitive reactions.

Safety and Handling

As with all pyridine derivatives, 4-[bis(trimethylsilyl)methyl]pyridine should be handled with
appropriate care in a well-ventilated chemical fume hood.[38][9]
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e General Hazards: Assumed to be harmful if swallowed, inhaled, or in contact with skin.
Causes skin and serious eye irritation. May cause respiratory irritation.[8][9][10]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles or a face shield, and a lab coat.

» Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and
open flames. Handle under an inert atmosphere to prevent moisture contamination.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. It is
recommended to store under an inert atmosphere.[11]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.

Conclusion

4-[bis(trimethylsilyl)methyl]pyridine is a highly specialized building block whose value is
derived directly from its unique molecular architecture. The strategic placement of a sterically
demanding, electronically-donating substituent transforms the simple pyridine core into a
powerful tool for controlling reactivity and stability in advanced chemical systems. For
researchers in catalysis, organometallic synthesis, and medicinal chemistry, a thorough
understanding of this compound's properties and synthesis opens the door to new possibilities
in molecular design and reaction engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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